![molecular formula C23H20N2O4 B4713996 N-(3,4-dimethoxyphenyl)-2-(5-methyl-2-furyl)-4-quinolinecarboxamide](/img/structure/B4713996.png)
N-(3,4-dimethoxyphenyl)-2-(5-methyl-2-furyl)-4-quinolinecarboxamide
Overview
Description
N-(3,4-dimethoxyphenyl)-2-(5-methyl-2-furyl)-4-quinolinecarboxamide is a synthetic compound that has been extensively studied for its potential therapeutic properties. It belongs to the class of quinolinecarboxamides and has shown promising results in various scientific research studies.
Mechanism of Action
The mechanism of action of N-(3,4-dimethoxyphenyl)-2-(5-methyl-2-furyl)-4-quinolinecarboxamide involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of protein kinases, which play a crucial role in cell signaling and proliferation. It also inhibits the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators. Additionally, it has been shown to modulate the activity of various neurotransmitter receptors, which may contribute to its potential therapeutic effects in neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It also has anti-inflammatory effects by inhibiting the production of inflammatory mediators. Additionally, it has been shown to have neuroprotective effects by modulating the activity of various neurotransmitter receptors.
Advantages and Limitations for Lab Experiments
The advantages of using N-(3,4-dimethoxyphenyl)-2-(5-methyl-2-furyl)-4-quinolinecarboxamide in lab experiments include its high potency and selectivity towards various enzymes and signaling pathways. It also has a low toxicity profile, making it a promising candidate for further development as a therapeutic agent. However, the limitations of using this compound in lab experiments include its poor solubility in aqueous solutions and its potential instability under certain conditions.
Future Directions
There are several future directions for the research and development of N-(3,4-dimethoxyphenyl)-2-(5-methyl-2-furyl)-4-quinolinecarboxamide. One potential direction is to optimize the synthesis method for better yields and purity. Another direction is to further investigate its potential therapeutic properties in various disease models. Additionally, the development of novel formulations and delivery systems may improve its solubility and stability, making it a more viable candidate for clinical use.
Scientific Research Applications
N-(3,4-dimethoxyphenyl)-2-(5-methyl-2-furyl)-4-quinolinecarboxamide has been studied for its potential therapeutic properties in various scientific research studies. It has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases. It has also been studied for its antimicrobial and antifungal properties.
properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)-2-(5-methylfuran-2-yl)quinoline-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O4/c1-14-8-10-20(29-14)19-13-17(16-6-4-5-7-18(16)25-19)23(26)24-15-9-11-21(27-2)22(12-15)28-3/h4-13H,1-3H3,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJQITKIXPCLOJR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=CC(=C(C=C4)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.